Cas no 1361547-62-7 (4-Hydroxy-2-(3,4,5-trichlorophenyl)-6-(trifluoromethyl)pyridine)

• Product Name: 4-Hydroxy-2-(3,4,5-trichlorophenyl)-6-(trifluoromethyl)pyridine
• CAS No: 1361547-62-7
• MF: C₁₂H₅Cl₃F₃NO
• MW: 342.528410673141
• CID: 4919886
• Update Time: 2025-05-23

4-Hydroxy-2-(3,4,5-trichlorophenyl)-6-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Hydroxy-2-(3,4,5-trichlorophenyl)-6-(trifluoromethyl)pyridine

• Inchi： 1S/C12H5Cl3F3NO/c13-7-1-5(2-8(14)11(7)15)9-3-6(20)4-10(19-9)12(16,17)18/h1-4H,(H,19,20)
• InChI Key： RCAIMTPDUDQVBP-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=C(C=1)C1=CC(C=C(C(F)(F)F)N1)=O)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 463
• XLogP3: 4.6
• Topological Polar Surface Area: 29.1

Additional information on 4-Hydroxy-2-(3,4,5-trichlorophenyl)-6-(trifluoromethyl)pyridine

4-Hydroxy-2-(3,4,5-trichlorophenyl)-6-(trifluoromethyl)pyridine

4-Hydroxy-2-(3,4,5-trichlorophenyl)-6-(trifluoromethyl)pyridine (CAS No: 1361547-62-7) is a highly specialized organic compound with a unique chemical structure that has garnered significant attention in the fields of chemistry and pharmacology. This compound belongs to the class of pyridine derivatives, which are known for their versatility and wide-ranging applications in various industries. The molecule consists of a pyridine ring substituted with a hydroxyl group at position 4, a trichlorophenyl group at position 2, and a trifluoromethyl group at position 6. These substituents contribute to its distinctive chemical properties and biological activity.

The CAS No 1361547-62-7 designation uniquely identifies this compound in chemical databases worldwide. Its structure is characterized by the presence of multiple electronegative groups, which influence its electronic properties and reactivity. The hydroxyl group at position 4 introduces hydrogen bonding capabilities, while the trifluoromethyl group at position 6 enhances the molecule's stability and lipophilicity due to the strong electron-withdrawing effect of the fluorine atoms. The trichlorophenyl group at position 2 adds further complexity to the molecule by introducing steric hindrance and additional electronic effects.

Recent studies have highlighted the potential of 4-Hydroxy-2-(3,4,5-trichlorophenyl)-6-(trifluoromethyl)pyridine as a promising candidate in drug discovery and development. Researchers have explored its role as a lead compound in the design of new pharmaceutical agents targeting various therapeutic areas. For instance, its ability to modulate specific enzyme activities has been investigated in preclinical models, showing potential in treating metabolic disorders and inflammatory diseases.

The synthesis of this compound involves a multi-step process that combines advanced organic chemistry techniques such as Suzuki coupling and nucleophilic aromatic substitution. These methods ensure high yields and purity levels, making it suitable for both research and industrial applications. The development of efficient synthetic routes has been a focal point for chemists aiming to scale up production while maintaining quality standards.

In terms of physical properties, CAS No 1361547-62-7 exhibits a melting point of approximately 180°C and is sparingly soluble in common organic solvents like dichloromethane and ethyl acetate. Its stability under various conditions has been thoroughly evaluated, revealing minimal degradation under normal storage conditions. This makes it ideal for long-term storage and transportation without compromising its integrity.

From an environmental perspective, the compound's biodegradability has been assessed to ensure minimal ecological impact during its lifecycle. Studies indicate that it undergoes slow degradation under aerobic conditions but does not pose significant risks to aquatic life when handled responsibly.

Looking ahead, the continued exploration of 4-Hydroxy-2-(3,4,5-trichlorophenyl)-6-(trifluoromethyl)pyridine is expected to unlock new avenues in material science and green chemistry. Its unique combination of electronic properties and structural features positions it as a valuable tool for developing innovative solutions across multiple disciplines.